3-chloro-4-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine

• IUPAC Name: 3-chloro-4-[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxypyridine
• InChI: InChI=1S/C10H10ClF3N2O/c11-8-3-15-2-1-9(8)17-7-4-16(5-7)6-10(12,13)14/h1-3,7H,4-6H2
• InChI Key: XFNYGGGQSMCLHM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(F)(F)F)OC2=C(C=NC=C2)Cl
• Molecular Formula: C10H10ClF3N2O
• Molecular Weight: 266.65 g/mol

Description

“3-chloro-4-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine” is a compound that is part of the trifluoromethylpyridines (TFMP) family. TFMP and its derivatives have been widely used in the agrochemical and pharmaceutical industries. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of TFMP derivatives involves the development of organic compounds containing fluorine. More than 50% of the pesticides launched in the last two decades have been fluorinated. Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group.

Mechanism of Action

Target of Action

It’s known that fluorinated pyridines, a group to which this compound belongs, are often used in the pharmaceutical and agrochemical industries due to their unique physicochemical properties .

Mode of Action

Fluorinated pyridines generally exhibit unique interactions with their targets due to the presence of the strong electron-withdrawing fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Fluorinated pyridines are known to interact with various biochemical pathways due to their unique physicochemical properties .

Pharmacokinetics

The presence of fluorine atoms in the compound may influence its pharmacokinetic properties, potentially enhancing its bioavailability .

Result of Action

Fluorinated pyridines are known to have a wide range of biological activities, which are thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety .

Action Environment

The presence of fluorine atoms in the compound may enhance its stability and efficacy in various environments .

Future Directions

The future directions of TFMP derivatives are promising. It is expected that many novel applications of TFMP will be discovered in the future. Currently, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.